1-(2,6-Dimethyl-4-oxo-1(4H)-pyridinyl)pyridinium chloride

• IUPAC Name: 2,6-dimethyl-1-pyridin-1-ium-1-ylpyridin-4-one;chloride
• InChI: InChI=1S/C12H13N2O.ClH/c1-10-8-12(15)9-11(2)14(10)13-6-4-3-5-7-13;/h3-9H,1-2H3;1H/q+1;/p-1
• InChI Key: HZDTZSCXAXDWPI-UHFFFAOYSA-M
• Canonical SMILES: CC1=CC(=O)C=C(N1[N+]2=CC=CC=C2)C.[Cl-]
• Molecular Formula: C12H13ClN2O
• Molecular Weight: 236.70 g/mol

Description

“1-(2,6-Dimethyl-4-oxo-1(4H)-pyridinyl)pyridinium chloride” is a chemical compound that has been used in various synthetic applications. It is a new reagent for the regiospecific synthesis of 4-substituted pyridines.

Synthesis Analysis

This compound can be synthesized through reactions between carbanions derived from carbon acids with pKa 7–14 and N-(2,6-dimethyl-4-oxopyridin-1-yl)pyridinium tetrafluoroborate. The reaction yields 1,4-dihydro-adducts. Some intermediates could be fragmented successfully to give 4-substituted pyridines.

Molecular Structure Analysis

The molecular structure of this compound involves a pyridinium ring with a 2,6-dimethyl-4-oxopyridin-1-yl group. The structure allows for regiospecific reactions, particularly at the γ-position of the pyridinium ring.

Chemical Reactions Analysis

In chemical reactions, this compound has been observed to react with Grignard reagents. The reaction proceeds via 1,4-dihydro-intermediates and yields 4-alkyl- and 4-aryl-pyridines. No 2-substituted pyridines were detected.

Future Directions

The future directions for the use of this compound could involve further exploration of its synthetic applications. Its use as a reagent for the regiospecific synthesis of 4-substituted pyridines suggests potential for the development of new synthetic methods.